A highly concentrated electrolyte for high-efficiency potassium metal batteries†
Chemical Communications Pub Date: 2020-12-18 DOI: 10.1039/D0CC07266D
Abstract
We report a highly concentrated electrolyte consisting of 4 M potassium bis(fluorosulfonyl)imide (KFSI) in diethylene glycol dimethyl ether (DEGDME). This new electrolyte enables stable cycling of K metal anodes with a high CE (over 98% over 400 cycles), and excellent capacity retention (99.7% after 500 cycles) of K||potassium Prussian blue (KPB) batteries.
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Journal Nameļ¼Chemical Communications
Research Products
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CAS no.: 14419-78-4
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CAS no.: 175069-96-2
